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Compound of Interest

2-(1-ethyl-1H-pyrazol-4-
Compound Name:
yl)propanoic acid

Cat. No.: B13300096

Get Quote

\ J

Chemical Class: Heterocyclic Carboxylic Acids Core Scaffold: 1-Alkyl-1H-pyrazole-4-propanoic
acid Primary Application: Medicinal Chemistry (Anti-inflammatory, Kinase Inhibition, TDO2
Inhibition)

Executive Summary

The 1-ethyl-1H-pyrazole-4-propanoic acid scaffold represents a specific subclass of pyrazole
derivatives where a three-carbon carboxylic acid chain is attached to the C4 position of the
pyrazole ring, while the N1 position is substituted with an ethyl group. This structural
arrangement is distinct from N-linked propanoic acids (pyrazole-1-propanoic acid) and confers
unique physicochemical properties beneficial for drug design.

This guide analyzes the synthetic accessibility, physicochemical profile, and pharmacological
potential of this scaffold. It serves as a critical intermediate in the development of non-steroidal
anti-inflammatory drugs (NSAIDs) and novel tryptophan 2,3-dioxygenase (TDO2) inhibitors.

Chemical Structure & Nomenclature

To ensure precision, the structure is defined as follows:
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IUPAC Name: 3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid

Molecular Formula:

Molecular Weight: 168.19 g/mol

Key Features:

o Pyrazole Ring: Aromatic, 5-membered heterocycle acting as a bioisostere for phenyl or
amide groups.

o C4-Propanoic Acid Tail: Provides a flexible linker ending in a polar carboxylate, essential
for hydrogen bonding or salt bridge formation in enzyme active sites.

o N1-Ethyl Group: Lipophilic handle that improves membrane permeability (LogP
modulation) compared to the unsubstituted N-H parent.

Synthetic Methodologies

The synthesis of 1-ethyl-1H-pyrazole-4-propanoic acid derivatives typically follows a
convergent route involving the construction of the pyrazole core followed by chain elongation.

Core Synthesis Pathway (The Vilsmeier-Knoevenagel
Route)

This robust protocol allows for the generation of the propanoic acid tail from a formyl precursor.

Step 1: N-Alkylation Alkylation of 1H-pyrazole-4-carbaldehyde (or pyrazole) with ethyl iodide
using a base (Cs2COs or NaH) in DMF to install the 1-ethyl group.

Step 2: Knoevenagel Condensation Reaction of 1-ethyl-1H-pyrazole-4-carbaldehyde with
malonic acid in pyridine/piperidine to yield the

-unsaturated acrylic acid intermediate.

Step 3: Catalytic Hydrogenation Reduction of the acrylic acid double bond using Pd/C and H:
(or transfer hydrogenation) to afford the saturated propanoic acid.
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Visualization of Synthesis Pathway

The following diagram illustrates the stepwise conversion from the pyrazole precursor to the
final propanoic acid derivative.

Malonic Acid H2, Pd/C

Et-l, Cs2CO3 Pyridine, 90°C MeOH
1H-Pyrazole-4-carbaldehyde DMF, 60°C > 1-Ethyl-1H-pyrazole- (Knoevenagel) > 3-(1-Ethyl-1H-pyrazol-4-yl) (Reduction) > 3-(1-Ethyl-1H-pyrazol-4-yl)

4-carbaldehyde acrylic acid propanoic acid

Click to download full resolution via product page

Caption: Stepwise synthesis of 3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid via Knoevenagel
condensation.

Physicochemical Properties

Understanding the physical behavior of this scaffold is crucial for formulation and assay
development.

Property Value | Description Relevance

lonized at physiological pH

pKa (Acid) ~4.5 - 4.8 (Carboxyl) ] ) N
(7.4), improving solubility.
The pyrazole ring is weakly
pKa (Base) ~2.5 (Pyrazole N2) basic; protonation occurs only
at very low pH.
) Moderate lipophilicity; good
LogP 0.8 - 1.2 (Predicted) ) -
balance for oral bioavailability.
B o Low in water (neutral form);
Solubility High in DMSO, MeOH, EtOH. o
High in water (as Na+ salt).
H-Bond Donors 1 (COOH) Critical for receptor interaction.
Facilitates water solubility and
H-Bond Acceptors 3 (N1, N2, COOH)

target binding.
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Experimental Protocol: Synthesis of 3-(1-Ethyl-1H-
pyrazol-4-yl)propanoic Acid

Self-validating protocol for laboratory synthesis.

Reagents:

1-Ethyl-1H-pyrazole-4-carbaldehyde (1.0 eq)

Malonic acid (1.5 eq)

Pyridine (Solvent/Base)[1]

Piperidine (Catalytic, 0.1 eq)

10% Pd/C (Catalyst)

Hydrogen gas (Balloon)
Procedure:

e Condensation: In a round-bottom flask, dissolve 1-ethyl-1H-pyrazole-4-carbaldehyde (10
mmol) and malonic acid (15 mmol) in pyridine (20 mL). Add piperidine (1 mmol).

e Reflux: Heat the mixture to 90°C for 4—6 hours. Monitor by TLC (SiOz, 5% MeOH in DCM)
until the aldehyde spot disappears.

e Workup 1: Cool to room temperature. Pour into ice-cold HCI (1M) to precipitate the acrylic
acid intermediate. Filter, wash with water, and dry.[1]

e Reduction: Dissolve the dried acrylic acid intermediate in Methanol (30 mL). Add 10% Pd/C
(10 wt%).

» Hydrogenation: Stir vigorously under a hydrogen atmosphere (balloon pressure) for 12 hours
at room temperature.

« Purification: Filter the catalyst through a Celite pad. Concentrate the filtrate under reduced
pressure. Recrystallize from Ethyl Acetate/Hexane to yield the titte compound as a white
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solid.[2]
Validation Check:

e 1H NMR (DMSO-d6): Look for the disappearance of vinylic protons (6.5-7.5 ppm) and the
appearance of two triplets at ~2.5 ppm and ~2.7 ppm (propanoic chain).

e MS (ESI): Confirm [M+H]+ peak at ~169.1.

Pharmacological Applications & SAR

The 1-ethyl-1H-pyrazole-4-propanoic acid moiety acts as a versatile pharmacophore.

Anti-Inflammatory Activity (COX Inhibition)

Derivatives of 3-(pyrazol-4-yl)propanoic acids have shown activity as Cyclooxygenase (COX)
inhibitors.

e Mechanism: The carboxylic acid group mimics the arachidonic acid carboxylate, anchoring
the molecule in the COX active site (Arg120).

e SAR Insight: The 1-ethyl group fits into the hydrophobic channel. Replacing ethyl with bulkier
groups (e.g., phenyl) often increases potency but decreases solubility.

TDO2 Inhibition (Cancer Immunotherapy)

Recent studies identify pyrazole-propanoic acids as inhibitors of Tryptophan 2,3-dioxygenase
(TDO2).

» Role: TDO2 overexpression in tumors suppresses the immune response. Inhibitors restore
T-cell activity.

e Binding Mode: The pyrazole nitrogen coordinates with the heme iron in the enzyme, while
the propanoic acid tail interacts with arginine residues at the active site entrance.

Biological Pathway Interaction
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Caption: Pharmacological targets and downstream effects of pyrazole-propanoic acid
derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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